2-((2-oxo-1-(pyridin-3-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: N-(3-methylphenyl)-2-[[2-oxo-1-(pyridin-3-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H22N4O2S/c1-15-5-2-7-17(11-15)24-20(27)14-29-21-18-8-3-9-19(18)26(22(28)25-21)13-16-6-4-10-23-12-16/h2,4-7,10-12H,3,8-9,13-14H2,1H3,(H,24,27)
• InChI Key: OALKALQXTPECPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC(=O)N(C3=C2CCC3)CC4=CN=CC=C4
• Molecular Formula: C22H22N4O2S
• Molecular Weight: 406.5 g/mol

Description

The compound belongs to a class of heterocycles known as pyrido[1,2-a]pyrimidin-2-ones. These are associated with a broad range of useful biological properties and are considered pharmaceutically interesting.

Synthesis Analysis

A new strategy for the synthesis of substituted pyrido[1,2-a]pyrimidin-2-ones has been reported. The synthetic route involves the acylation of the lithium amide bases of 2-aminopyridines with alkynoate esters to form alkynamides, which are then cyclised under thermal conditions.

Chemical Reactions Analysis

The synthesis of this compound involves chemical reactions such as acylation and cyclisation. In the process, lithium amide anions ensure excellent regioselectivity for the 2-oxo-isomer over the undesired 4-oxo-isomer.

Physical And Chemical Properties Analysis

The physical and biological properties of the pyrido[1,2-a]pyrimidin-2-one scaffold have been poorly explored. More research is needed to fully understand these properties.

Scientific Research Applications

Anti-Cancer Properties

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Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the available resources, compounds in the pyrido[1,2-a]pyrimidin-2-ones class are associated with a broad range of biological properties.

Future Directions

The pyrido[1,2-a]pyrimidin-2-ones class of compounds, to which this compound belongs, are largely under-represented in current small molecule screening libraries. Therefore, there is significant potential for further exploration and development of these compounds in pharmaceutical research.